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Compound of Interest

4-(4-Bromophenyl)morpholin-3-
Compound Name:

one
CAS No.: 634905-12-7
Cat. No.: B3192568

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-Bromophenyl)morpholin-3-one is a heterocyclic organic compound of significant interest
in medicinal chemistry and pharmaceutical development. Its core structure, featuring a
morpholin-3-one moiety attached to a bromophenyl group, makes it a valuable building block in
the synthesis of complex molecules. This guide provides a comprehensive overview of its
chemical identity, synthesis, applications, and safety protocols, with a focus on its critical role
as a key intermediate in the production of the anticoagulant drug, Rivaroxaban.

Core Identifiers and Chemical Properties

A precise understanding of a compound's identifiers and physicochemical properties is
fundamental for its use in a research and development setting. The key identifiers for 4-(4-
Bromophenyl)morpholin-3-one are summarized in the table below.
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Identifier Value Source(s)
CAS Number 634905-12-7
IUPAC Name 4-(4-bromophenyl)morpholin-3-
one
Chemical Formula C10H10BrNO2
Molecular Weight 256.10 g/mol

C1COCC(=0O)N1C2=CC=C(C=
C2)Br

Canonical SMILES

InChl=1S/C10H10BrNO2/c11-
InChl 8-1-3-9(4-2-8)12-5-6-14-7-
10(12)13/h1-4H,5-7H2

Appearance White to off-white solid

Synthesis of 4-(4-Bromophenyl)morpholin-3-one

The synthesis of 4-(4-Bromophenyl)morpholin-3-one is a well-documented process, often
involving the bromination of a precursor, 4-phenylmorpholin-3-one. A common and effective
method utilizes N-bromosuccinimide (NBS) as the brominating agent in a suitable solvent like
N,N-dimethylformamide (DMF).

Experimental Protocol: Bromination of 4-
Phenylmorpholin-3-one

This protocol is adapted from a published synthesis of Rivaroxaban intermediates.[1]
Materials:

e 4-Phenylmorpholin-3-one

e N-Bromosuccinimide (NBS)

e N,N-Dimethylformamide (DMF)
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Water

Ethyl acetate

Brine (saturated aqueous sodium chloride solution)

Sodium sulfate (anhydrous)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve 4-phenylmorpholin-3-one (1.0
equivalent) in DMF.

Addition of Brominating Agent: Prepare a solution of NBS (1.2 equivalents) in DMF. Add this
solution dropwise to the 4-phenylmorpholin-3-one solution at room temperature over
approximately 30 minutes.

Reaction: Stir the resulting mixture at room temperature for about 6 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, add water and ethyl acetate to the reaction mixture and stir for
30 minutes.

Extraction: Separate the organic layer. Extract the aqueous layer three times with ethyl
acetate.

Washing: Combine the organic layers and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

Purification: The crude 4-(4-Bromophenyl)morpholin-3-one can be further purified by
recrystallization from a suitable solvent system, such as ethyl acetate/petroleum ether.

Diagram of Synthesis Workflow:
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Caption: Synthetic workflow for 4-(4-Bromophenyl)morpholin-3-one.

Application in Drug Development: A Key
Intermediate for Rivaroxaban
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The primary and most significant application of 4-(4-Bromophenyl)morpholin-3-one is as a
crucial intermediate in the industrial synthesis of Rivaroxaban.[2][3] Rivaroxaban is a direct
Factor Xa inhibitor, widely prescribed as an oral anticoagulant to prevent and treat
thromboembolic disorders.

The synthesis of Rivaroxaban from 4-(4-aminophenyl)morpholin-3-one (which is derived from
the title compound) is a multi-step process. The 4-(4-Bromophenyl)morpholin-3-one is a
precursor to the aminophenyl derivative, which then undergoes a series of reactions to form the
final active pharmaceutical ingredient.

Diagram of the Role of 4-(4-Bromophenyl)morpholin-3-one in Rivaroxaban Synthesis:

( '—>‘Reductlon 4-(4-Aminophenyl)morpholin-3-one Multi-step Synthesis Further Intermediates Final Assembl -

Click to download full resolution via product page

Caption: Role as a precursor in Rivaroxaban synthesis.

Spectral Data

Detailed, experimentally-derived spectral data for 4-(4-Bromophenyl)morpholin-3-one is not
widely available in public databases. Researchers should perform their own analytical
characterization (NMR, IR, MS) to confirm the identity and purity of the synthesized compound.
For reference, spectral data of a closely related compound, (4-bromophenyl)
(morpholino)methanone, shows characteristic signals in *H NMR at 6 7.57 (d, J = 8.4 Hz, 2H)
and 7.31 (d, J = 8.4 Hz, 2H) for the aromatic protons, and in 13C NMR at 6 169.6 (C=0), 134.3,
132.1, 129.1, and 124.5 for the aromatic carbons.[1]

Safety and Handling

4-(4-Bromophenyl)morpholin-3-one is a chemical that should be handled with appropriate
safety precautions in a laboratory setting. The following information is based on available safety
data sheets for similar compounds.

GHS Hazard Statements:
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e H315: Causes skin irritation.[4][5]

e H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

e P264: Wash skin thoroughly after handling.[4][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4][5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Handling and Storage:

o Store in a well-ventilated place. Keep container tightly closed.
e Use only outdoors or in a well-ventilated area.

e Avoid contact with skin, eyes, and clothing.

o Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn when handling this compound.

Conclusion

4-(4-Bromophenyl)morpholin-3-one is a compound of high importance in the field of
pharmaceutical synthesis. Its well-defined structure and reactivity make it an essential building
block, most notably in the production of the life-saving anticoagulant, Rivaroxaban. While its
direct biological activities are not extensively studied, its role as a key intermediate underscores
its value to the scientific and drug development communities. Adherence to proper synthesis
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and safety protocols is crucial for its effective and safe utilization in research and
manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromophenyl-morpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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